Cas no 2229546-08-9 (tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate
• CAS No: 2229546-08-9
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6461972
• PubChem ID: 165678179
• Update Time: 2025-05-20

tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate
• 2229546-08-9
• tert-butyl N-methyl-N-[1-(3-methylthiophen-2-yl)-2-oxoethyl]carbamate
• EN300-1891419

• Inchi： 1S/C13H19NO3S/c1-9-6-7-18-11(9)10(8-15)14(5)12(16)17-13(2,3)4/h6-8,10H,1-5H3
• InChI Key： BXOCNRSICGFKJH-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2229546-08-9)

Tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229546-08-9, represents a unique structural motif that combines a tert-butyl group, a carbamate moiety, and a thiophene-based aromatic ring system. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The tert-butyl group, a branched alkyl group, is known for its steric hindrance, which can influence the reactivity and binding affinity of the molecule. This feature is particularly relevant in drug design, where optimizing the spatial orientation of functional groups can enhance interactions with biological targets. The carbamate moiety, on the other hand, is a common pharmacophore found in many active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and its role as an intermediate in the synthesis of more complex molecules.

The 3-methylthiophen-2-yl substituent introduces a heterocyclic aromatic ring into the structure, which is a hallmark of many bioactive compounds. Thiophenes are known for their versatility in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, infectious diseases, and cancer. The 2-oxoethyl chain connects the carbamate group to the thiophene ring, providing a flexible linker that can modulate the overall conformation and solubility of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of Tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate suggest potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the combination of the carbamate group and the thiophene ring may facilitate binding to targets such as kinases or transcription factors, which are often implicated in disease mechanisms.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate affinity for certain enzyme targets, suggesting its utility as a lead compound for further optimization. The tert-butyl group's steric bulk may enhance binding specificity by preventing non-specific interactions, while the thiophene ring contributes to hydrophobic interactions with lipid-rich environments within cells.

The synthesis of Tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the carbamate linkage, functionalization of the thiophene ring, and introduction of the tert-butyl group. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, such as peptidomimetics or nucleoside analogs. Additionally, its ability to interact with biological targets suggests its utility in development kits for high-throughput screening assays aimed at identifying novel therapeutic agents.

As research continues to uncover new biological pathways and therapeutic targets, compounds like Tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate will play an increasingly important role in drug discovery efforts. The integration of computational chemistry with experimental validation provides a powerful framework for rapidly assessing the potential of such molecules. By leveraging these approaches, researchers can accelerate the development of new treatments for a wide range of diseases.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models. Investigating its metabolic stability and distribution profile will be crucial for determining its suitability for clinical translation. Furthermore, understanding how structural modifications influence biological activity will provide valuable insights into designing next-generation derivatives with enhanced therapeutic potential.

In conclusion,Tert-butyl N-methyl-N-1-(3-methylthiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2229546-08-9) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and preliminary biological activity make it an intriguing molecule worthy of continued investigation. As our understanding of disease mechanisms evolves and new synthetic techniques become available,this compound holds significant promise for contributing to advancements in drug discovery and development.